6-Ethoxy-1-phenyl-1h-pyrrolo[3,2-b]pyridine

• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol
• IUPAC Name: 6-ethoxy-1-phenylpyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C15H14N2O/c1-2-18-13-10-15-14(16-11-13)8-9-17(15)12-6-4-3-5-7-12/h3-11H,2H2,1H3
• InChI Key: QMTDBOFFSHSWRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=CN2C3=CC=CC=C3)N=C1

Description

6-Ethoxy-1-phenyl-1h-pyrrolo[3,2-b]pyridine is a useful research compound. Its molecular formula is C15H14N2O and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Iodobenzene (5.85 ml, 28.7 mmol) was added to a mixture of the compound of step 2 (3 g, 18.5 mmol), copper(I) iodide (387.6 mg, 2.04 mmol), lithium chloride (941.1 mg, 22.2 mmol), N,N′-dimethylethylenediamine (505.5 mg, 5.74 mmol) and potassium carbonate (9.10 g, 65.9 mmol) in DMF (50 ml). The reaction mixture was stirred at 120° C. for 6 h. After cooling to room temperature, a solution of ammonium hydroxide (10% in water) and EA were added. The organic layer was separated, washed twice with brine, dried over sodium sulfate, filtered and evaporated under reduced pressure. The residue was purified by silica gel column chromatography (EA/HEP) to give 3.40 g of the title compound.